Cas no 524674-60-0 (3-chloro-2-pyrrolidin-2-yl-pyridine)

• Product Name: 3-chloro-2-pyrrolidin-2-yl-pyridine
• CAS No: 524674-60-0
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 5289564
• Update Time: 2025-06-09

3-chloro-2-pyrrolidin-2-yl-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(pyrrolidin-2-yl)pyridine
• Pyridine, 3-chloro-2-(2-pyrrolidinyl)-
• 3-chloro-2-pyrrolidin-2-yl-pyridine

• Inchi： 1S/C9H11ClN2/c10-7-3-1-6-12-9(7)8-4-2-5-11-8/h1,3,6,8,11H,2,4-5H2
• InChI Key： ONRDOXZIWWKPHY-UHFFFAOYSA-N
• SMILES： C1(C2CCCN2)=NC=CC=C1Cl

Additional information on 3-chloro-2-pyrrolidin-2-yl-pyridine

Introduction to 3-Chloro-2-Pyrrolidin-2-yl-pyridine (CAS No. 524674-60-0)

3-Chloro-2-pyrrolidin-2-yl-pyridine, also known by its CAS number 524674-60-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chloro group and a pyrrolidine moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The chemical structure of 3-chloro-2-pyrrolidin-2-yl-pyridine can be represented as C₉H₁₁ClN₂. The presence of the pyridine ring, which is a common motif in many biologically active compounds, provides a platform for modulating interactions with biological targets. The chloro substitution at the 3-position and the pyrrolidine moiety at the 2-position further enhance its pharmacological properties, making it a valuable scaffold for the design of novel therapeutic agents.

In recent years, 3-chloro-2-pyrrolidin-2-yl-pyridine has been extensively studied for its potential as a lead compound in the development of drugs targeting various diseases. One of the key areas of interest is its role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. Research has shown that compounds derived from this scaffold can exhibit potent and selective activity at specific receptors, making them promising candidates for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3-chloro-2-pyrrolidin-2-yl-pyridine as a core structure in the synthesis of novel serotonin receptor agonists. These agonists demonstrated high affinity and selectivity for the 5-HT_1A receptor, which is known to play a crucial role in regulating mood and cognitive function. The findings from this study suggest that derivatives of 3-chloro-2-pyrrolidin-2-yl-pyridine could be developed into effective treatments for mood disorders with fewer side effects compared to existing medications.

Beyond its applications in central nervous system (CNS) disorders, 3-chloro-2-pyrrolidin-2-yl-pyridine has also shown promise in other therapeutic areas. For instance, research conducted at the University of California, San Francisco (UCSF) explored its potential as an inhibitor of certain kinases involved in cancer progression. The study identified several derivatives that exhibited potent inhibitory activity against key kinases such as AKT and mTOR, which are implicated in cell proliferation and survival pathways. These findings open up new avenues for developing targeted therapies for various types of cancer.

The synthetic accessibility of 3-chloro-2-pyrrolidin-2-yl-pyridine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been reported in the literature, allowing chemists to efficiently prepare this compound and its derivatives on both small and large scales. One common approach involves the reaction of 3-chloropyridine with pyrrolidine or its derivatives under suitable conditions, such as catalytic hydrogenation or base-mediated condensation. The versatility of these synthetic methods enables researchers to explore a wide range of structural modifications, thereby optimizing the pharmacological properties of the final products.

In addition to its therapeutic potential, 3-chloro-2-pyrrolidin-2-yl-pyridine has also been investigated for its use as a tool compound in biochemical assays and screening platforms. Its well-defined structure and known biological activities make it an ideal candidate for probing receptor-ligand interactions and evaluating the efficacy of new drug candidates. This application has been particularly useful in high-throughput screening (HTS) campaigns aimed at identifying novel leads for drug discovery programs.

The safety profile of 3-chloro-2-pyrrolidin-2-yl-pyridine is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. However, further investigations are needed to fully characterize its safety profile across different species and dose ranges. Ongoing clinical trials are expected to provide more comprehensive data on its safety and efficacy in human subjects.

In conclusion, 3-chloro-2-pyrrolidin-2-yl-pyridine (CAS No. 524674-60-0) represents a promising scaffold with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive target for the development of novel therapeutic agents targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in shaping the future landscape of drug discovery and development.